N-(3,4-dimethoxyphenyl)-2-(5-((4-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[5-[(4-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C23H23FN2O5/c1-15-10-19(27)22(31-14-16-4-6-17(24)7-5-16)12-26(15)13-23(28)25-18-8-9-20(29-2)21(11-18)30-3/h4-12H,13-14H2,1-3H3,(H,25,28)
• InChI Key: PGPWKPCJSZINFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CN1CC(=O)NC2=CC(=C(C=C2)OC)OC)OCC3=CC=C(C=C3)F
• Molecular Formula: C23H23FN2O5
• Molecular Weight: 426.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(5-((4-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23FN2O5 and its molecular weight is 426.444. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study by Mary et al. (2020) focused on the synthesis of various benzothiazolinone acetamide analogs, including compounds similar to the one , to explore their vibrational spectra and electronic properties. These compounds were investigated for their potential as photosensitizers in dye-sensitized solar cells (DSSCs), showing good light harvesting efficiency and free energy of electron injection, indicating their potential in photovoltaic applications. Additionally, their non-linear optical (NLO) activity and interactions with Cyclooxygenase 1 (COX1) through molecular docking studies were analyzed (Mary et al., 2020).

Potential Pesticide Applications

Research by Olszewska et al. (2011) characterized N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, showing structural similarities with the compound , by X-ray powder diffraction. These organic compounds were identified as potential pesticides, providing insight into their structural aspects and potential applications in agriculture (Olszewska et al., 2011).

Synthetic Utility in Pharmaceuticals

Sakai et al. (2022) introduced p-methoxybenzyl N-acetylcarbamate potassium salt and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt as new reagents derived from the acetamide moiety, which is present in many natural and pharmaceutical products. These reagents demonstrated versatility in reacting with various alkyl halides and sulfonates, leading to potential applications in the synthesis of N-alkylacetamides and protected amines, underscoring their utility in pharmaceutical synthesis (Sakai et al., 2022).

Anticancer and Kinase Inhibitory Activities

Fallah-Tafti et al. (2011) synthesized N-benzyl substituted acetamide derivatives, including a compound structurally related to the one under discussion, to evaluate their Src kinase inhibitory and anticancer activities. This study highlighted the potential therapeutic applications of these compounds, with specific derivatives showing promising inhibition of cell proliferation in various cancer cell lines, indicating their relevance in cancer research (Fallah-Tafti et al., 2011).